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Compound of Interest

Compound Name: 3,5-Dibromobenzene-1,2-diol

CAS No.: 111167-61-4

Cat. No.: B1230532

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3,5-Dibromobenzene-1,2-diol (also known

as 3,5-dibromocatechol), a halogenated aromatic compound with significant potential in

synthetic chemistry and as a research chemical. We will delve into its core properties, safety

considerations, synthetic pathways, and potential applications, offering a technical resource for

professionals in the field.

Core Chemical Identity and Properties
3,5-Dibromobenzene-1,2-diol is a member of the catechol class, characterized by a benzene

ring with two adjacent hydroxyl groups, and further substituted with two bromine atoms at the 3

and 5 positions.[1] This substitution pattern imparts specific chemical reactivity and physical

properties to the molecule.
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Identifier Value Source

CAS Number 111167-61-4 [1][2]

Molecular Formula C₆H₄Br₂O₂ [1]

IUPAC Name 3,5-dibromobenzene-1,2-diol [1]

Synonyms 3,5-dibromocatechol [1]

InChI
InChI=1S/C6H4Br2O2/c7-3-1-

4(8)6(10)5(9)2-3/h1-2,9-10H
[1]

InChIKey
PSHYJLFHLSZNLM-

UHFFFAOYSA-N
[1]

SMILES C1=C(C=C(C(=C1O)O)Br)Br [1]

Physicochemical Properties
Property Value Source

Molecular Weight 267.90 g/mol [1]

Appearance

Light yellow (liquid) or white to

light yellow crystalline

powder[3][4]

-

Melting Point
83 - 87 °C (for a related

isomer)

Boiling Point 219 °C (for a related isomer)

Water Solubility Insoluble [3]

Note: Some physical properties like melting and boiling points are based on related

dibromobenzene isomers and should be considered indicative.

Safety and Handling
As with any halogenated aromatic compound, proper safety precautions are paramount when

handling 3,5-Dibromobenzene-1,2-diol. The available safety data suggests that this
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compound is a combustible material that can cause skin and eye irritation, and may also lead

to respiratory irritation.[3][5]

GHS Hazard Classifications
Skin Corrosion/Irritation: Category 2[3][6]

Serious Eye Damage/Eye Irritation: Category 2[3][6]

Specific target organ toxicity — single exposure: Category 3 (Respiratory system)

Aquatic Hazard (Acute and Chronic): Toxic to aquatic life with long lasting effects.[5]

Recommended Handling Procedures
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[5] Ensure that eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Avoid

prolonged or repeated contact.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an organic vapor cartridge.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6]

Keep away from heat, sparks, and open flames.[3][6]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations. Avoid release to the environment.

Synthesis and Reactivity
While specific, detailed synthetic procedures for 3,5-Dibromobenzene-1,2-diol are not

extensively documented in readily available literature, general methodologies for the synthesis
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of substituted catechols can be applied. A common approach involves the bromination of a

suitable catechol precursor or the demethylation of a protected catechol derivative.

A plausible synthetic route could involve the direct bromination of 1,2-benzenediol. However,

controlling the regioselectivity to obtain the 3,5-disubstituted product would be a key challenge,

potentially leading to a mixture of isomers.

An alternative approach could be the demethylation of a corresponding dimethoxybenzene

derivative. For instance, a related synthesis of 3-bromobenzene-1,2-diol involves the treatment

of 2-bromo-6-methoxyphenol with boron tribromide (BBr₃) in dichloromethane.[7][8] This strong

Lewis acid effectively cleaves the methyl ether to yield the desired diol.[7][8]

2-Bromo-6-methoxyphenol 3-Bromobenzene-1,2-diol

1. BBr₃, CH₂Cl₂
2. H₂O

Click to download full resolution via product page

Caption: General demethylation route for synthesizing a brominated catechol.

The reactivity of 3,5-Dibromobenzene-1,2-diol is dictated by the electron-withdrawing nature

of the bromine atoms and the electron-donating hydroxyl groups. The hydroxyl groups can

undergo typical reactions such as etherification and esterification. The aromatic ring is

deactivated towards electrophilic substitution due to the presence of the two bromine atoms.

Potential Applications and Research Interest
3,5-Dibromobenzene-1,2-diol serves as a versatile building block in organic synthesis. Its

utility is primarily in the construction of more complex molecules, leveraging the reactivity of the

hydroxyl groups and the potential for further functionalization of the aromatic ring.

Pharmaceutical and Agrochemical Synthesis: Halogenated catechols are important

intermediates in the synthesis of various biologically active compounds. The bromine atoms

can serve as handles for cross-coupling reactions to introduce new carbon-carbon or

carbon-heteroatom bonds.
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Materials Science: Catechol derivatives are known for their ability to form coordination

complexes with metal ions and to adhere to various surfaces. The dibromo-substitution could

modulate these properties for applications in polymers, adhesives, and coatings.

Metabolite Studies: It has been identified as an algal, marine xenobiotic, mouse, and

bacterial xenobiotic metabolite, indicating its relevance in toxicological and environmental

studies.[1]

Spectroscopic Characterization
While a comprehensive set of spectra is not readily available in the public domain, the

expected spectroscopic signatures can be predicted based on its structure.

¹H NMR: The proton NMR spectrum would be expected to show two signals in the aromatic

region, corresponding to the two non-equivalent aromatic protons. The chemical shifts would

be influenced by the deshielding effect of the bromine atoms and the shielding effect of the

hydroxyl groups.

¹³C NMR: The carbon NMR spectrum would exhibit six distinct signals for the six carbon

atoms of the benzene ring, unless there is accidental equivalence. The carbons attached to

the bromine and oxygen atoms would show characteristic chemical shifts.

Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for a

molecule containing two bromine atoms (approximately 1:2:1 ratio for M, M+2, and M+4

peaks).

Conclusion
3,5-Dibromobenzene-1,2-diol is a valuable chemical intermediate with a range of potential

applications in research and development. Its synthesis and handling require careful

consideration of its reactivity and hazardous properties. This guide provides a foundational

understanding of this compound, intended to support researchers in their exploration of its

synthetic utility and novel applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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